N-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl]-1-thiophen-3-ylpropan-2-amine

• IUPAC Name: N-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl]-1-thiophen-3-ylpropan-2-amine
• InChI: InChI=1S/C17H18FN3S/c1-12(8-13-6-7-22-11-13)19-9-15-10-20-21-17(15)14-2-4-16(18)5-3-14/h2-7,10-12,19H,8-9H2,1H3,(H,20,21)
• InChI Key: DKIJXHCUXWFYTF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC=C1)NCC2=C(NN=C2)C3=CC=C(C=C3)F
• Molecular Formula: C17H18FN3S
• Molecular Weight: 315.4 g/mol

Description

N-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl]-1-thiophen-3-ylpropan-2-amine is a complex organic compound that features a pyrazole ring substituted with a fluorophenyl group, a thiophene ring, and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl]-1-thiophen-3-ylpropan-2-amine typically involves a multi-step process:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized via a one-pot three-component reaction under microwave irradiation.

Introduction of the Fluorophenyl Group: The fluorophenyl group is introduced through a substitution reaction, where a fluorinated aromatic compound reacts with the pyrazole intermediate.

Attachment of the Thiophene Ring: The thiophene ring is attached via a coupling reaction, often using Suzuki-Miyaura coupling conditions.

Formation of the Amine Group:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for the microwave-assisted reactions and large-scale chromatography for purification.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the pyrazole ring, potentially leading to the formation of dihydropyrazole derivatives.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine or nitric acid.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydropyrazole derivatives.

Substitution: Various substituted fluorophenyl derivatives.

Scientific Research Applications

Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly for targeting specific receptors or enzymes.

Biological Studies: It can be used as a probe to study biological pathways involving pyrazole and thiophene derivatives.

Industrial Applications: The compound’s stability and reactivity make it useful in the synthesis of advanced materials and polymers.

Mechanism of Action

The mechanism of action of N-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl]-1-thiophen-3-ylpropan-2-amine involves its interaction with specific molecular targets:

Molecular Targets: The compound may target enzymes or receptors that are sensitive to pyrazole or thiophene derivatives.

Pathways Involved: It may modulate pathways involving calcium channels, as seen with similar compounds.

Comparison with Similar Compounds

Similar Compounds

• 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole
• 1-(2-(3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-3(2H)-yl)-3-(aryl)prop-2-en-1-ones

Uniqueness

N-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl]-1-thiophen-3-ylpropan-2-amine is unique due to its combination of a pyrazole ring, a fluorophenyl group, and a thiophene ring. This combination imparts distinct chemical and biological properties, making it a valuable compound for research and development.